molecular formula C23H22BrN3O6S B299283 4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester

4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester

Cat. No. B299283
M. Wt: 548.4 g/mol
InChI Key: PVWWZPFUWTYRBC-AFUMVMLFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester is not fully understood. However, it is believed to exert its anti-cancer and anti-inflammatory effects through the inhibition of certain enzymes and signaling pathways. It has also been suggested that this compound may act as a prodrug, meaning that it is converted into an active form in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester have been studied in animal models. It has been found to reduce the levels of certain inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-1 beta. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester in lab experiments is its potential as a fluorescent probe for detecting reactive oxygen species in cells. Another advantage is its potential as an anti-cancer and anti-inflammatory agent. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are many future directions for the study of 4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester. One direction is the further investigation of its anti-cancer and anti-inflammatory properties, particularly in animal models. Another direction is the development of more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a prodrug.

Synthesis Methods

The synthesis of 4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester involves a series of chemical reactions. The starting material for this synthesis is 2-bromoacetophenone, which undergoes a reaction with methanesulfonyl chloride to form 2-bromo-1-(methanesulfonyl)acetophenone. This intermediate is then reacted with hydrazine hydrate to form 2-[(2-bromo-phenyl)-methanesulfonyl-amino]-acetic acid hydrazide. The final product is obtained by reacting this intermediate with furan-2-carbaldehyde and ethyl-4-chlorobenzoate.

Scientific Research Applications

The potential scientific research applications of 4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester are vast. This compound has been studied for its anti-cancer properties, and it has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its anti-inflammatory properties, and it has been found to reduce inflammation in animal models of inflammation. Additionally, this compound has been studied for its potential use as a fluorescent probe for detecting reactive oxygen species in cells.

properties

Product Name

4-[5-({2-[(2-Bromo-phenyl)-methanesulfonyl-amino]-acetyl}-hydrazonomethyl)-furan-2-yl]-benzoic acid ethyl ester

Molecular Formula

C23H22BrN3O6S

Molecular Weight

548.4 g/mol

IUPAC Name

ethyl 4-[5-[(E)-[[2-(2-bromo-N-methylsulfonylanilino)acetyl]hydrazinylidene]methyl]furan-2-yl]benzoate

InChI

InChI=1S/C23H22BrN3O6S/c1-3-32-23(29)17-10-8-16(9-11-17)21-13-12-18(33-21)14-25-26-22(28)15-27(34(2,30)31)20-7-5-4-6-19(20)24/h4-14H,3,15H2,1-2H3,(H,26,28)/b25-14+

InChI Key

PVWWZPFUWTYRBC-AFUMVMLFSA-N

Isomeric SMILES

CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)/C=N/NC(=O)CN(C3=CC=CC=C3Br)S(=O)(=O)C

SMILES

CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=NNC(=O)CN(C3=CC=CC=C3Br)S(=O)(=O)C

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=NNC(=O)CN(C3=CC=CC=C3Br)S(=O)(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.